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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.I. Reactive Yellow 185, a

significant dye in the textile industry. This document collates available data on its chemical

properties, synthesis, and toxicological and environmental impact, presenting it in a structured

format for scientific and research applications.

Core Chemical and Physical Properties
Reactive Yellow 185 is an azo dye known for its application in coloring cellulosic fibers.[1] It is

characterized by its reactive groups that form covalent bonds with the fibers, ensuring high

colorfastness.[1]
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Property Value Reference

C.I. Name Reactive Yellow 185 [2]

CAS Number 111211-44-0 [2][3]

Molecular Formula C₂₇H₂₄ClK₃N₈O₁₅S₄ [2][3]

Molecular Weight 981.53 g/mol [2][3]

Molecular Structure Azo class [2]

Appearance Green-light yellow powder [2]

Application
Dyeing of cotton, silk,

polyester, fabric, and yarn
[4]

Synthesis and Manufacturing
The manufacturing process for Reactive Yellow 185 involves a multi-step chemical synthesis.

The general procedure is outlined as follows:

Diazotization: 4,6-Diaminobenzene-1,3-disulfonic acid undergoes diazotization.

Coupling: The resulting diazonium salt is coupled with 1-ethyl-6-hydroxy-4-methyl-2-oxo-1,2-

dihydropyridine-3-carboxamide.

Condensation: The product from the coupling reaction is then condensed with 2,4,6-

Trichloro-1,3,5-triazine and 5-Amino-2-(4-aminophenylamino)benzenesulfonic acid.

Salt Formation: The final step involves the formation of the potassium salt.[2]

A generalized workflow for the synthesis of azo reactive dyes is presented below.
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Generalized Synthesis Workflow of an Azo Reactive Dye

Diazotization of an Aromatic Amine

Azo Coupling Reaction

Preparation of Coupling Component

Condensation with a Reactive Group Carrier (e.g., Triazine)

Isolation and Purification of the Dye

Click to download full resolution via product page

A generalized workflow for the synthesis of azo reactive dyes.

Experimental Data and Protocols
Due to the proprietary nature of industrial chemical production, detailed experimental protocols

for the synthesis of Reactive Yellow 185 are not publicly available. However, academic studies

have investigated its environmental and toxicological profiles, for which generalized

methodologies are described.

Studies on reactive dyes, including those similar to Reactive Yellow 185, have been

conducted to assess their potential for toxicity and sensitization.
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Cytotoxicity and Mutagenicity: Research on Reactive Yellow 18 involved hemolytic and Ames

tests to determine cytotoxicity and mutagenicity, respectively.[5] Following treatment with

gamma radiation and hydrogen peroxide, a significant reduction in both cytotoxicity and

mutagenicity was observed.[5]

Sensitization: Certain reactive dyes are known to cause respiratory and skin sensitization in

occupationally exposed workers.[6]

A proposed workflow for the toxicological analysis of a reactive dye is illustrated below.

Toxicological Analysis Workflow

Sample Preparation (Dye Solution)

Cytotoxicity Assay (e.g., Hemolytic Test) Mutagenicity Assay (e.g., Ames Test)

Data Analysis and Interpretation

Click to download full resolution via product page

A generalized workflow for the toxicological analysis of reactive dyes.

The environmental impact of reactive dyes is an area of active research, with a focus on their

degradation in wastewater.

Degradation Processes: The removal of reactive dyes from the environment primarily occurs

through anaerobic and aerobic biodegradation and photodegradation.[7]
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Advanced Oxidation Processes (AOPs): One study on Reactive Yellow 18 demonstrated a

99% degradation rate using gamma radiation in combination with hydrogen peroxide at an

acidic pH.[8]

Analytical Methods: Liquid chromatography-mass spectrometry (LC-MS) is a key technique

for identifying the intermediates formed during the degradation process.[5][7]

The table below summarizes some of the key findings from degradation studies.

Study Focus Key Findings Analytical Techniques

Degradation of Reactive

Yellow 18

99% degradation achieved

with gamma radiation and

H₂O₂.[8]

FTIR, LC-MS[5]

Cytotoxicity and Mutagenicity

Reduction

Significant reduction in

cytotoxicity (from 15.1% to

7.6% hemolysis) and

mutagenicity (81.3-82.3%

reduction) after treatment.[5]

Hemolytic and Ames tests[5][8]

General Environmental Fate

Primary removal mechanisms

are biodegradation and

photodegradation.[7]

LC-MS, MSMS[7]

A logical workflow for the analysis of dye degradation is provided below.
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Dye Degradation Analysis Workflow

Wastewater Sample Containing Dye

Degradation Treatment (e.g., AOP, Biodegradation)

Chemical Analysis (e.g., LC-MS) Toxicity Assessment of Byproducts

Results and Pathway Elucidation

Click to download full resolution via product page

A logical workflow for the analysis of reactive dye degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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